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Compound of Interest

Compound Name: Irak4-IN-1

Cat. No.: B560556 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount, extending from the handling of chemical reagents to their proper

disposal. This document provides crucial safety and logistical guidance for the disposal of

Irak4-IN-1, a potent inhibitor of interleukin-1 receptor-associated kinase 4. Given the

biologically active nature of this small molecule, it is imperative to treat all waste containing

Irak4-IN-1 as hazardous chemical waste to ensure the safety of laboratory personnel and to

maintain environmental compliance. Researchers must always consult the official Safety Data

Sheet (SDS) provided by the manufacturer for specific and comprehensive disposal

instructions.

Physicochemical and Storage Data for Irak4-IN-1
The following table summarizes key quantitative data for Irak4-IN-1, compiled for easy

reference. These properties are essential for understanding the compound's behavior and for

making informed decisions regarding its handling and storage.
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Property Value Source(s)

Molecular Formula C₁₉H₂₃N₅O [1]

Molecular Weight 337.42 g/mol [1]

CAS Number 1820787-94-7 [1]

Appearance Powder [2]

IC₅₀ 7 nM for IRAK4 [1][2]

Solubility
≥ 1.43 mg/mL in Saline, 4

mg/mL in DMSO
[1][2]

Storage (Powder) -20°C [2]

Storage (in Solvent) -80°C [2]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Irak4-IN-1 and any

materials contaminated with it. This procedure is based on standard best practices for the

disposal of hazardous laboratory chemicals.

Experimental Protocol: Waste Handling and Disposal
Objective: To safely collect, store, and dispose of Irak4-IN-1 waste in accordance with

institutional and regulatory guidelines.

Materials:

Appropriate Personal Protective Equipment (PPE): Nitrile gloves, safety glasses with side

shields, and a lab coat are mandatory.

Designated hazardous waste container: Must be made of a compatible material (e.g.,

polyethylene), be in good condition, leak-proof, and have a secure lid.

Hazardous waste labels.

Fume hood.
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Procedure:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

nitrile gloves, and safety glasses, when handling Irak4-IN-1 in either solid or solution form.

Waste Segregation:

Solid Waste: Collect unused or expired Irak4-IN-1 powder, along with any contaminated

items such as weighing paper, pipette tips, and gloves, in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Irak4-IN-1 in a separate, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

Sharps Waste: Any sharps, such as needles or broken glass contaminated with Irak4-IN-
1, must be disposed of in a designated sharps container that is also labeled as hazardous

chemical waste.

Labeling:

All waste containers must be labeled with the words "Hazardous Waste."

The label must include the full chemical name, "Irak4-IN-1," and the approximate

concentration and quantity.

Indicate the date when waste was first added to the container.

Storage:

Store waste containers in a designated and secure secondary containment area within the

laboratory.

Ensure that the storage area is away from drains and incompatible chemicals.

Keep waste containers closed at all times, except when adding waste.
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Disposal:

Do not dispose of Irak4-IN-1 down the sink or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Follow all institutional and local regulations for the final disposal of the collected waste,

which is typically handled by a licensed hazardous waste disposal company.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Irak4-IN-1, from

the point of waste generation to its final removal from the laboratory.
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Caption: Workflow for the proper disposal of Irak4-IN-1.
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This comprehensive approach to the disposal of Irak4-IN-1 will help ensure a safe laboratory

environment and adherence to all applicable regulations. Always prioritize safety and consult

your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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